5-Methanesulfonylpyrimidin-2-ol

• IUPAC Name: 5-methylsulfonyl-1H-pyrimidin-2-one
• InChI: InChI=1S/C5H6N2O3S/c1-11(9,10)4-2-6-5(8)7-3-4/h2-3H,1H3,(H,6,7,8)
• InChI Key: AFUUBLNXUBTLDM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CNC(=O)N=C1
• Molecular Formula: C5H6N2O3S
• Molecular Weight: 174.18 g/mol

Description

5-Methanesulfonylpyrimidin-2-ol, also known as MSPO, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a pyrimidine derivative that has a unique structure which makes it an attractive target for synthesis and study.

Scientific Research Applications

5-Methanesulfonylpyrimidin-2-ol has been studied extensively due to its potential applications in various fields. One of the most promising applications is in the field of organic electronics, where 5-Methanesulfonylpyrimidin-2-ol can be used as a building block for the synthesis of organic semiconductors. These semiconductors have the potential to be used in the development of flexible electronic devices such as OLEDs, solar cells, and transistors.

Mechanism of Action

The mechanism of action of 5-Methanesulfonylpyrimidin-2-ol is not fully understood, but it is believed to be related to its ability to act as an electron acceptor. This property makes it useful in the development of organic semiconductors, as it allows for the efficient transfer of charge between molecules.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 5-Methanesulfonylpyrimidin-2-ol. However, it has been shown to have low toxicity and is not expected to have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Methanesulfonylpyrimidin-2-ol in lab experiments is its ease of synthesis. The multi-step synthesis process is relatively straightforward and can be carried out on a large scale. However, the yield of this synthesis method is only around 50%, which can limit the amount of 5-Methanesulfonylpyrimidin-2-ol that can be produced.

Future Directions

There are several future directions for research on 5-Methanesulfonylpyrimidin-2-ol. One area of interest is in the development of new organic semiconductors that incorporate 5-Methanesulfonylpyrimidin-2-ol as a building block. This could lead to the development of more efficient and cost-effective electronic devices. Another area of interest is in the study of the mechanism of action of 5-Methanesulfonylpyrimidin-2-ol, which could provide insights into its potential applications in other fields such as medicine and agriculture.
Conclusion:
In conclusion, 5-Methanesulfonylpyrimidin-2-ol is a chemical compound that has potential applications in various fields. Its unique structure and ability to act as an electron acceptor make it useful in the development of organic semiconductors. While there is limited research on its biochemical and physiological effects, it is not expected to have any significant adverse effects on human health. The ease of synthesis and potential for future research make 5-Methanesulfonylpyrimidin-2-ol an exciting compound to study.

Synthesis Methods

The synthesis of 5-Methanesulfonylpyrimidin-2-ol is a multi-step process that involves the reaction of 2-amino-4-methylpyrimidine with chloromethanesulfonic acid. The reaction is carried out under basic conditions, and the resulting product is purified through recrystallization. The yield of this synthesis method is around 50%, which makes it a viable option for large-scale production.